Cas no 610-91-3 (1,2,4-trimethyl-5-nitro-benzene)

• Product Name: 1,2,4-trimethyl-5-nitro-benzene
• CAS No: 610-91-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00024272
• CID: 519063
• PubChem ID: 69130
• Update Time: 2025-07-23

1,2,4-trimethyl-5-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trimethyl-5-nitrobenzene
• 5-Nitropseudocumene
• Benzene,1,2,4-trimethyl-5-nitro-
• 1,2,4-trimethyl-5-nitro-benzene

• MDL： MFCD00024272
• Inchi： 1S/C9H11NO2/c1-6-4-8(3)9(10(11)12)5-7(6)2/h4-5H,1-3H3
• InChI Key： WILMQVBUVCETSB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 165.07900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Color/Form: Similar to white solid.
• Density: 1.1160 (estimate)
• Melting Point: 68-72 °C(lit.)
• Boiling Point: 265 °C(lit.)
• Refractive Index: 1.5278 (estimate)
• PSA: 45.82000
• LogP: 3.04320
• Solubility: 。

1,2,4-trimethyl-5-nitro-benzene Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,2,4-trimethyl-5-nitro-benzene

Recent Advances in the Study of 1,2,4-Trimethyl-5-Nitro-Benzene (CAS: 610-91-3) and Its Applications in Chemical Biology and Pharmaceutical Research

1,2,4-Trimethyl-5-nitro-benzene (CAS: 610-91-3) is a nitro-substituted aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as a building block in organic synthesis, a precursor for drug development, and a probe for studying biological systems. Recent studies have shed light on its reactivity, biological activity, and potential therapeutic applications, making it a subject of growing interest in the scientific community.

One of the key areas of research involving 1,2,4-trimethyl-5-nitro-benzene is its role in the synthesis of novel pharmaceutical compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as an intermediate in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers highlighted the compound's ability to undergo selective functionalization, enabling the creation of derivatives with enhanced bioactivity and reduced toxicity. This work underscores the potential of 1,2,4-trimethyl-5-nitro-benzene as a valuable scaffold in drug discovery.

In addition to its synthetic applications, recent investigations have explored the biological effects of 1,2,4-trimethyl-5-nitro-benzene and its derivatives. A 2024 study in Chemical Biology & Drug Design revealed that certain derivatives of this compound exhibit promising antimicrobial activity against drug-resistant bacterial strains. The study employed a combination of in vitro assays and computational modeling to elucidate the structure-activity relationships, providing insights into the molecular mechanisms underlying their efficacy. These findings open new avenues for the development of next-generation antimicrobial agents.

Another significant advancement involves the use of 1,2,4-trimethyl-5-nitro-benzene in chemical biology as a fluorescent probe. Research published in Analytical Chemistry (2023) demonstrated that nitroaromatic derivatives of this compound can serve as sensitive sensors for detecting reactive oxygen species (ROS) in cellular environments. The probe's ability to selectively respond to ROS levels makes it a valuable tool for studying oxidative stress-related diseases, such as cancer and neurodegenerative disorders. This application highlights the compound's potential beyond traditional pharmaceutical uses.

Despite these promising developments, challenges remain in the practical application of 1,2,4-trimethyl-5-nitro-benzene. Issues such as solubility, stability, and metabolic clearance need to be addressed to fully realize its therapeutic potential. Recent work in the field of medicinal chemistry has focused on optimizing these properties through structural modifications and formulation strategies. For instance, a 2024 study in Molecular Pharmaceutics reported the development of nanoparticle-based delivery systems for nitroaromatic compounds, significantly improving their bioavailability and target specificity.

Looking ahead, the future research directions for 1,2,4-trimethyl-5-nitro-benzene appear promising. Ongoing studies are investigating its potential in targeted cancer therapies, where its nitro group could be exploited for hypoxia-selective activation. Additionally, its application in materials science, particularly in the development of organic electronic materials, is an emerging area of interest. The compound's unique electronic properties, stemming from its nitroaromatic structure, make it a candidate for use in organic semiconductors and other advanced materials.

In conclusion, recent research on 1,2,4-trimethyl-5-nitro-benzene (CAS: 610-91-3) has demonstrated its multifaceted potential in chemical biology and pharmaceutical applications. From drug discovery to chemical probes and materials science, this compound continues to reveal new possibilities. As researchers overcome current limitations through innovative synthetic and formulation strategies, we can anticipate broader applications and deeper understanding of this versatile molecule in the coming years.